![molecular formula C22H25ClN4S B11663183 4-Chlorobenzaldehyde 1-[6-(tert-pentyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-D]pyrimidin-4-YL]hydrazone](/img/structure/B11663183.png)
4-Chlorobenzaldehyde 1-[6-(tert-pentyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-D]pyrimidin-4-YL]hydrazone
Overview
Description
4-Chlorobenzaldehyde 1-[6-(tert-pentyl)-5,6,7,8-tetrahydro1benzothieno[2,3-D]pyrimidin-4-YL]hydrazone is a complex organic compound with the molecular formula C22H25ClN4S. This compound is part of a collection of rare and unique chemicals used primarily in early discovery research .
Chemical Reactions Analysis
4-Chlorobenzaldehyde 1-[6-(tert-pentyl)-5,6,7,8-tetrahydro1benzothieno[2,3-D]pyrimidin-4-YL]hydrazone undergoes various chemical reactions, including:
Oxidation: The starting material, 4-Chlorobenzaldehyde, can be further oxidized to 4-chlorobenzoic acid.
Substitution: It reacts with benzylamine to produce N-(4-chlorobenzylidenyl)benzylamine.
Microwave-mediated reactions: It reacts with 3-tert-butyl-N-4-chlorobenzyl-1-phenyl-1H-pyrazol-5-amine to form (E)-3-tert-Butyl-4-(4-chlorobenzyl)-N-(4-chlorobenzylidene)-1-phenyl-1H-pyrazol-5-amine.
Scientific Research Applications
This compound is used in various scientific research applications, including:
Chemistry: It is used in the synthesis of other complex organic molecules.
Biology: It may be used in studies involving molecular interactions and biological pathways.
Industry: Used in the development of new materials and chemical processes.
Mechanism of Action
The exact mechanism of action for 4-Chlorobenzaldehyde 1-[6-(tert-pentyl)-5,6,7,8-tetrahydro1benzothieno[2,3-D]pyrimidin-4-YL]hydrazone is not well-documented. it is likely to interact with specific molecular targets and pathways, influencing various biochemical processes.
Comparison with Similar Compounds
Similar compounds include:
4-Chlorobenzaldehyde: An organic compound with the chemical formula C7H5ClO, used in various chemical reactions and industrial applications.
N-(4-chlorobenzylidenyl)benzylamine: A product formed from the reaction of 4-Chlorobenzaldehyde with benzylamine.
The uniqueness of 4-Chlorobenzaldehyde 1-[6-(tert-pentyl)-5,6,7,8-tetrahydro1
Properties
Molecular Formula |
C22H25ClN4S |
|---|---|
Molecular Weight |
413.0 g/mol |
IUPAC Name |
N-[(Z)-(4-chlorophenyl)methylideneamino]-6-(2-methylbutan-2-yl)-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-amine |
InChI |
InChI=1S/C22H25ClN4S/c1-4-22(2,3)15-7-10-18-17(11-15)19-20(24-13-25-21(19)28-18)27-26-12-14-5-8-16(23)9-6-14/h5-6,8-9,12-13,15H,4,7,10-11H2,1-3H3,(H,24,25,27)/b26-12- |
InChI Key |
WWNJLRCVXBUHSD-ZRGSRPPYSA-N |
Isomeric SMILES |
CCC(C)(C)C1CCC2=C(C1)C3=C(N=CN=C3S2)N/N=C\C4=CC=C(C=C4)Cl |
Canonical SMILES |
CCC(C)(C)C1CCC2=C(C1)C3=C(N=CN=C3S2)NN=CC4=CC=C(C=C4)Cl |
Origin of Product |
United States |
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